Cas no 58933-81-6 (Benzenamine, N-(1-chloro-2-methyl-1-propenyl)-N-methyl-)

• Product Name: Benzenamine, N-(1-chloro-2-methyl-1-propenyl)-N-methyl-
• CAS No: 58933-81-6
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 340410
• PubChem ID: 15581294
• Update Time: 2025-04-19

Benzenamine, N-(1-chloro-2-methyl-1-propenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-chloro-2-methyl-1-propenyl)-N-methyl-
• N-(1-chloro-2-methylprop-1-enyl)-N-methylaniline
• 58933-81-6
• N-(1-Chloro-2-methylprop-1-en-1-yl)-N-methylaniline
• DTXSID90574841

• Inchi： 1S/C11H14ClN/c1-9(2)11(12)13(3)10-7-5-4-6-8-10/h4-8H,1-3H3
• InChI Key： JMFAMTVPIZRCRN-UHFFFAOYSA-N
• SMILES： Cl/C(=C(/C)\C)/N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 195.08162
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines